Cas no 53866-28-7 (Pregn-4-ene-21,21-dicarboxylicacid, 7-(acetylthio)-17-hydroxy-3-oxo-, g-lactone, ethyl ester, (7a,17a)- (9CI))

• Product Name: Pregn-4-ene-21,21-dicarboxylicacid, 7-(acetylthio)-17-hydroxy-3-oxo-, g-lactone, ethyl ester, (7a,17a)- (9CI)
• CAS No: 53866-28-7
• MF: C₂₇H₃₆O₆S
• MW: 488.636147499084
• CID: 386810
• PubChem ID: 104628
• Update Time: 2025-04-19

Pregn-4-ene-21,21-dicarboxylicacid, 7-(acetylthio)-17-hydroxy-3-oxo-, g-lactone, ethyl ester, (7a,17a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-21,21-dicarboxylicacid, 7-(acetylthio)-17-hydroxy-3-oxo-, g-lactone, ethyl ester, (7a,17a)- (9CI)
• ethyl (8R,9S,10R,13S,14S,17R)-7-(acetylsulfanyl)-10,13-dimethyl-3,5'-dioxo-1,2,3,4',5',6,7,8,9,10,11,12,13,14,15,16-hexadecahydro-3'H-spiro[cyclopenta[a]phenanthrene-17,2'-furan]-4'-carboxylate
• Ethyl hydrogen 7alpha-(acetylthio)-17alpha-hydroxy-3-oxopregn-4-ene-21,21-dicarboxylate gamma-lactone
• 53866-28-7
• Ethyl 7-(acetylsulfanyl)-10,13-dimethyl-3,5'-dioxo-1,2,3,6,7,8,9,10,11,12,13,14,15,16-tetradecahydrospiro[cyclopenta[a]phenanthrene-17,2'-oxolane]-4'-carboxylate
• DTXSID90968640
• EINECS 258-830-6

• Inchi： 1S/C27H36O6S/c1-5-32-23(30)18-14-27(33-24(18)31)11-8-20-22-19(7-10-26(20,27)4)25(3)9-6-17(29)12-16(25)13-21(22)34-15(2)28/h12,18-22H,5-11,13-14H2,1-4H3/t18?,19-,20-,21?,22+,25-,26-,27+/m0/s1
• InChI Key： KRLMIXGEJNGQOO-BZUSAFKGSA-N
• SMILES： S(C(C)=O)C1CC2=CC(CC[C@]2(C)[C@H]2CC[C@]3(C)[C@]4(CC(C(=O)OCC)C(=O)O4)CC[C@H]3[C@@H]21)=O

Computed Properties

• Exact Mass: 488.22326004g/mol
• Monoisotopic Mass: 488.22326004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 972
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 112Ų